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Compound of Interest

Tert-butyl 3-methylenepyrrolidine-
Compound Name:
1-carboxylate

Cat. No. BO41831

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical information and safety
data for tert-butyl 3-methylidenepyrrolidine-1-carboxylate (CAS Number: 114214-71-0). This
compound is primarily utilized as a key synthetic intermediate in the development of complex
pharmaceutical agents.

Chemical Information

tert-Butyl 3-methylidenepyrrolidine-1-carboxylate is a pyrrolidine derivative protected by a tert-
butoxycarbonyl (Boc) group. This structure makes it a valuable building block in medicinal
chemistry, particularly for the synthesis of fluorinated heterocyclic compounds.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b041831?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041831?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Source

CAS Number 114214-71-0 ChemScene[1]

Molecular Formula C10H17NO2 ChemScene[1]

Molecular Weight 183.25 g/mol ChemScene([1]
tert-butyl 3-

IUPAC Name methylidenepyrrolidine-1- LGC Standards|[2]
carboxylate
3-Methylenepyrrolidine-1-

Synonyms carboxylic Acid tert-Butyl Ester,  ChemicalBook][3]
N-Boc-3-methylenepyrrolidine
Not explicitly stated, likely a

Appearance liquid based on physical N/A
properties.

Boiling Point 236.7 £29.0 °C at 760 mmHg N/A

Density 1.01 £ 0.1 g/cm3 N/A
CC(C)

SMILES ChemScene[1]
(C)OC(=0)N1CCC(=C)C1
INnChI=1S/C10H17NO2/c1-8-5-

InChl 6-11(7-8)9(12)13- LGC Standards[2]

10(2,3)4/h1,5-7H2,2-4H3

Safety Data

Comprehensive toxicological data for tert-butyl 3-methylidenepyrrolidine-1-carboxylate is not

readily available in public databases, which is common for synthetic intermediates. The

following information is based on available Safety Data Sheets (SDS) for structurally related

compounds and supplier information.
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Hazard Information

Details

Source

GHS Pictograms

TCI Chemicals[4]

Signal Word

Warning

TCI Chemicals[4]

Hazard Statements

H302: Harmful if swallowed.
H312: Harmful in contact with
skin. H315: Causes skin
irritation. H319: Causes
serious eye irritation. H332:

Harmful if inhaled.

TCI Chemicals[4]

Precautionary Statements

P261: Avoid breathing
dust/fume/gas/mist/vapors/spr
ay. P280: Wear protective
gloves/protective clothing/eye

protection/face protection.

P301+P312: IF SWALLOWED:

Call a POISON CENTER or
doctor/physician if you feel
unwell. P302+P352: IF ON
SKIN: Wash with plenty of
water. P304+P340: IF
INHALED: Remove person to
fresh air and keep comfortable
for breathing.
P305+P351+P338: IF IN
EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.

TCI Chemicals[4]

Note: This safety information should be used as a guide. Always refer to the specific Safety

Data Sheet provided by the supplier before handling the chemical.

Synthetic Applications

© 2025 BenchChem. All rights reserved. 3/8

Tech Support


https://www.tcichemicals.com/BE/en/sds/B3054_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/B3054_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/B3054_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/B3054_EU_6N.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041831?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

tert-Butyl 3-methylidenepyrrolidine-1-carboxylate is a versatile intermediate for the synthesis of
more complex molecules, particularly fluorinated pyrrolidines and piperidines, which are of
interest in drug discovery.

Experimental Protocol: Synthesis of tert-Butyl 3-
methylidenepyrrolidine-1-carboxylate

A common synthetic route to tert-butyl 3-methylidenepyrrolidine-1-carboxylate involves a Wittig
reaction from N-Boc-3-pyrrolidinone.

Materials:

Methyltriphenylphosphonium bromide

e n-Butyllithium (n-BuLi) in hexane

e N-Boc-3-pyrrolidinone

o Tetrahydrofuran (THF), anhydrous

o Saturated agueous sodium bicarbonate (NaHCO3)

e Saturated aqueous ammonium chloride (NH4Cl)

e Diethyl ether (Et20)

e Anhydrous magnesium sulfate (MgSQa)

Hexane

Procedure:

o A suspension of methyltriphenylphosphonium bromide in anhydrous THF is prepared in a
reaction vessel under an inert atmosphere.

e The suspension is cooled to 0 °C, and n-butyllithium in hexane is added dropwise. The
mixture is stirred at this temperature to form the ylide.
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e A solution of N-Boc-3-pyrrolidinone in anhydrous THF is then added to the reaction mixture.
e The reaction is stirred at 0 °C and then allowed to warm to room temperature.

o Upon completion, the reaction is quenched by the addition of saturated aqueous NaHCO3
and NHaCl.

e The aqueous layer is extracted with diethyl ether.

o The combined organic layers are dried over anhydrous MgSOQa, filtered, and concentrated
under reduced pressure.

e The crude product is purified by column chromatography on silica gel using a hexane/ethyl
acetate gradient to yield tert-butyl 3-methylidenepyrrolidine-1-carboxylate.

Below is a graphical representation of the synthetic workflow.
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Synthesis of tert-Butyl 3-methylidenepyrrolidine-1-carboxylate
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Caption: Synthetic workflow for tert-Butyl 3-methylidenepyrrolidine-1-carboxylate.
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Biological Activity and Signaling Pathways

As a synthetic intermediate, tert-butyl 3-methylidenepyrrolidine-1-carboxylate is not intended for
direct biological application. A thorough search of scientific literature and databases reveals no
published studies on the biological activity, mechanism of action, or involvement of this specific
compound in any signaling pathways. Its utility lies in its role as a precursor for the synthesis of
other molecules that may possess biological activity. For instance, it has been used in the
synthesis of novel pyrrolidine-2,5-dione inhibitors with potential anti-tumor properties.[5]

Conclusion

tert-Butyl 3-methylidenepyrrolidine-1-carboxylate (CAS 114214-71-0) is a valuable chemical
intermediate for the synthesis of complex heterocyclic molecules in the field of pharmaceutical
research and development. While information on its own biological activity is not available, its
role as a versatile building block is well-established. Researchers and chemists should handle
this compound with appropriate safety precautions as outlined in the available safety data and
the supplier's Safety Data Sheet.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b041831#cas-number-114214-71-0-chemical-
information-and-safety-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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